Radiohalogens for imaging and therapy
Chemical Society Reviews Pub Date: 2004-12-21 DOI: 10.1039/B313872K
Abstract
Radiohalogens play a very important role in

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